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Cat. No.: B104370
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methoxybenzenethiol

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Amino-5-methoxybenzenethiol, also known as 2-amino-5-methoxythiophenol, is a
substituted aromatic thiol of significant interest in organic synthesis. Its bifunctional nature,
containing both a nucleophilic thiol group and an amino group, makes it a valuable precursor
for the synthesis of various heterocyclic compounds. This technical guide provides a
comprehensive overview of its chemical properties, synthesis, applications, and safety
protocols.

Chemical and Physical Properties

2-Amino-5-methoxybenzenethiol is a solid at room temperature, appearing as a colorless to
yellow or yellow-green powder or crystal.[1] Key quantitative data for this compound are
summarized in the table below.
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Property Value Reference
Molecular Formula C7H9NOS [2]
Molecular Weight 155.22 g/mol [1][2]

CAS Number 6274-29-9 [2]

IUPAC Name z-amino-5- [2]

methoxybenzenethiol

Melting Point 81.0t0 85.0 °C [1]

Purity >98.0% (by HPLC) [1]

Physical State (at 20°C) Solid [1]

Synonyms: 2-Amino-5-methoxythiophenol, 2-Amino-5-methoxybenzene-1-thiol, 2-Mercapto-4-
methoxyaniline.[1]

Synthesis of 2-Amino-5-methoxybenzenethiol

A documented method for the preparation of 2-Amino-5-methoxybenzenethiol involves the
hydrolysis of 2-amino-6-methoxybenzothiazole.[3]

Experimental Protocol

Starting Material: 2-amino-6-methoxybenzothiazole Reagents: 8N Potassium hydroxide (KOH),
concentrated Hydrochloric acid (HCI), Acetic acid

Procedure:

o To a stirred solution of 8N potassium hydroxide (1.3 L), add 2-amino-6-
methoxybenzothiazole (750 g).[3]

¢ Reflux the mixture overnight.[3]
o Neutralize the resulting solution by adding concentrated HCI until a pH of 8.0 is reached.[3]

 Further, acidify the solution with acetic acid to a pH of 6.0.[3]
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A precipitate will form, which should be filtered.[3]

» Wash the filtered precipitate with water to yield the final product, 2-Amino-5-
methoxybenzenethiol.[3]

Note: The product from this synthesis is often used immediately in subsequent reaction steps.

[3]

Synthesis Workflow Diagram
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Synthesis of 2-Amino-5-methoxybenzenethiol

Start with
2-amino-6-methoxybenzothiazole

:

Add 8N KOH solution

Reflux overnight

Neutralize with conc. HCI to pH 8.0

:

Acidify with Acetic Acid to pH 6.0

:

Precipitation

:

Filter and wash with water

Obtain 2-Amino-5-methoxybenzenethiol

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-5-methoxybenzenethiol.
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Applications in Drug Development

2-Amino-5-methoxybenzenethiol is a key reagent in the synthesis of benzothiazepines.[4]
Benzothiazepine derivatives are a class of heterocyclic compounds that are scaffolds for drugs
with a wide range of biological activities, including use as calcium channel blockers.

General Synthesis of 1,5-Benzothiazepines

The synthesis of the 1,5-benzothiazepine core often involves the condensation reaction
between a 2-aminobenzenethiol derivative and an a,3-unsaturated carbonyl compound, such
as a chalcone.[5][6]

General Experimental Protocol for 1,5-Benzothiazepine
Synthesis

Starting Materials: A chalcone derivative, 2-Amino-5-methoxybenzenethiol Solvent: e.g.,
Polyethylene glycol 400 (PEG-400) as a green solvent option.[5][6]

Procedure:

Dissolve the chalcone derivative in the chosen solvent.

o Add 2-Amino-5-methoxybenzenethiol to the stirred solution.

o The reaction mixture is typically heated to facilitate cyclization. An optimal temperature of
60°C has been noted in some green synthesis approaches.[5]

» Monitor the reaction progress using an appropriate technique, such as Thin Layer
Chromatography (TLC).

» Upon completion, the solvent is removed, and the crude product is purified, often by
recrystallization or column chromatography.

Logical Relationship for 1,5-Benzothiazepine Synthesis
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General Synthesis of 1,5-Benzothiazepines

a,B-Unsaturated Carbonyl

2-Amino-5-methoxybenzenethiol (e.g., Chalcone)

Condensation Reaction
(e.g., in PEG-400, heated)

1,5-Benzothiazepine Derivative

Click to download full resolution via product page

Caption: Logical diagram for the synthesis of 1,5-Benzothiazepines.

Safety and Handling

2-Amino-5-methoxybenzenethiol is classified as harmful if swallowed, causes skin irritation,
and causes serious eye irritation.[2] It may also cause respiratory irritation.[2]

Precautionary Measures:

e Handling: Use only in a well-ventilated area. Avoid breathing dust, fumes, gas, mist, vapors,
or spray. Wash skin thoroughly after handling. Do not eat, drink, or smoke when using this
product.

+ Personal Protective Equipment (PPE): Wear protective gloves, protective clothing, eye
protection, and face protection.

+ Storage: Store in a well-ventilated place and keep the container tightly closed. It is
recommended to store under an inert gas and refrigerated (0-10°C) as the compound can be
air, hygroscopic, and heat sensitive.[1]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b104370?utm_src=pdf-body-img
https://www.benchchem.com/product/b104370?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzene-1-thiol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-methoxybenzene-1-thiol
https://www.tcichemicals.com/OP/en/p/A3662
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b104370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

First Aid:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.
Take off contaminated clothing and wash it before reuse.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing.

Always consult the Safety Data Sheet (SDS) for complete and detailed safety information

before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b104370#molecular-weight-and-formula-of-2-amino-5-
methoxybenzenethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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